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Cat. No.: B104687 Get Quote

Introduction

Polychlorotrifluoroethylene (PCTFE) is a high-performance, melt-processable fluoropolymer

renowned for its exceptional performance in extreme conditions, particularly in cryogenic

applications.[1] Its unique combination of mechanical strength, dimensional stability, and

chemical inertness over a wide temperature range makes it a preferred material for critical

sealing components in the aerospace, chemical processing, pharmaceutical, and electronics

industries.[2][3] These notes provide a detailed overview of PCTFE's properties and its

application in cryogenic seals and gaskets for researchers, scientists, and drug development

professionals.

Key Attributes for Cryogenic Sealing

PCTFE's suitability for cryogenic sealing stems from a unique set of properties that ensure

reliability and integrity at extremely low temperatures.[4][5]

Wide Operating Temperature Range: PCTFE maintains its structural integrity and sealing

capability over a broad temperature spectrum, with a useful range from approximately

-240°C to 150°C (-400°F to 302°F).[4][6][7] It shows no signs of brittleness even at

temperatures as low as -255°C, a critical feature for applications involving liquefied gases

like nitrogen (LN2), oxygen (LOX), hydrogen (LH2), and helium (LHe).[2][8]

Excellent Dimensional Stability: Compared to other fluoropolymers like

Polytetrafluoroethylene (PTFE), PCTFE exhibits superior dimensional stability and a lower
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coefficient of thermal expansion.[6][9] This property is crucial in cryogenic sealing, as it

minimizes thermal mismatch with adjacent metal components during extreme temperature

cycling, preventing leaks.[5][10]

Low Gas Permeability: PCTFE has the lowest water vapor transmission rate of any plastic

and demonstrates extremely low permeability to other gases.[11][12] This makes it an ideal

material for high-vacuum systems and for containing cryogenic fluids, ensuring minimal loss

of product and preventing contamination.[2]

Resistance to Cold Flow (Creep): PCTFE possesses high compressive strength and is highly

resistant to cold flow or creep, especially when compared to PTFE.[2][13] This allows PCTFE

seals and gaskets to maintain their shape and sealing force under sustained mechanical

loads, even at cryogenic temperatures.

Chemical and Radiation Resistance: As a fluoropolymer, PCTFE is resistant to attack by

most chemicals and oxidizing agents.[9] It is compatible with liquid oxygen and shows

greater resistance to radiation than PTFE, making it suitable for aerospace and nuclear

service applications.[2][13]

Low Outgassing and Moisture Absorption: PCTFE exhibits near-zero moisture absorption

and very low outgassing properties, which are critical for applications in vacuum

environments, such as those found in space and in sensitive laboratory instruments.[6][11]

[14]

Data Presentation: Properties of PCTFE
The following tables summarize the key mechanical, thermal, and physical properties of

PCTFE. Values can vary based on the specific grade, processing method, and thermal history

of the material.[7][15]

Table 1: General Mechanical and Physical Properties of PCTFE (Typical Values at Room

Temperature)
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Property ASTM Test Value Units Citations

Specific Gravity D792 2.11 - 2.17 g/cm³ [6]

Tensile Strength D638 30 - 50 MPa [16]

Elongation at

Break
D638 100 - 250 % [7][15]

Flexural Strength D790 66 - 71 MPa [15]

Flexural Modulus D790 1.4 - 1.7 GPa [15]

Compressive

Strength
D695 39 - 44 MPa [15]

Hardness D2240 90 Shore D [7]

Water Absorption

(24 hr)
D570 < 0.01 % [11]

Outgassing

(TML)
E595 0.01 % [3]

Table 2: Thermal Properties of PCTFE
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Property ASTM Test Value Units Citations

Continuous

Service

Temperature

- -240 to 150 °C [4]

Melting Point - ~211 °C [2]

Glass Transition

Temperature (Tg)
- ~45 °C [17]

Heat Deflection

Temperature (1.8

MPa)

D648 126 °C [15]

Coefficient of

Linear Thermal

Expansion

D696 5.1 x 10⁻⁵
cm/cm/°C (30 to

100°C)
[15]

Thermal

Conductivity
C177 0.21 W/m·K [15]

Flammability UL 94 V-0 - [12]

Experimental Protocols
Protocol 1: Cryogenic Helium Leak Testing of PCTFE Gaskets

This protocol outlines a procedure for quantifying the leak rate of a PCTFE gasket at cryogenic

temperatures using a helium mass spectrometer, based on established testing methodologies.

[18][19][20]

Objective: To determine the sealing performance and integrity of a PCTFE gasket under

cryogenic conditions and thermal cycling.

Apparatus and Materials:

Test fixture (e.g., flange assembly) capable of holding the PCTFE gasket.

Cryocooler or liquid nitrogen bath for cooling the test fixture.
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Calibrated helium mass spectrometer leak detector.[19][21]

High-pressure gaseous helium (GHe) source with regulator.

Temperature sensors (e.g., thermocouples) and pressure transducers.

Vacuum pump and vacuum chamber (if using an outside-in test method).

Data acquisition system.

PCTFE test gaskets.

Procedure:

Gasket Installation and Initial Leak Check:

Clean the sealing surfaces of the test fixture to remove any contaminants.

Install the PCTFE gasket into the fixture and torque the bolts to a predefined assembly

stress (e.g., 30 MPa).[18]

Connect the fixture to the helium leak detector and evacuate the downstream side to

create a vacuum.

Pressurize the upstream side of the gasket with gaseous helium to a specified test

pressure (e.g., 31-40 bar).[18][19]

Measure and record the initial helium leak rate at ambient temperature. The system itself

should be verified to be leak-tight.[22]

Cryogenic Thermal Cycling:

Begin cooling the test fixture down to the target cryogenic temperature (e.g., -196°C for

LN2 applications). Monitor the temperature continuously.

Once the target temperature is reached and stabilized, allow the fixture to "soak" for a

predetermined period (e.g., 60 minutes) to ensure thermal equilibrium.
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Maintain the helium pressure on the upstream side of the gasket throughout the cooling

and soaking period.

Leak Rate Measurement at Cryogenic Temperature:

With the gasket at the stable cryogenic temperature and under pressure, measure the

helium leak rate using the mass spectrometer.

Record the leak rate over a specified duration (e.g., 20 minutes) to ensure a stable

reading.[22] The acceptable leak rate is often application-specific, with stringent

requirements for aerospace applications (e.g., < 1x10⁻⁶ std cc/sec).[20]

Warm-up and Re-testing:

Allow the test fixture to warm up to ambient temperature naturally or through a controlled

heating process.

Once at ambient temperature, repeat the leak rate measurement (as in Step 1) to assess

the gasket's performance after a thermal cycle.

Vibration Testing (Optional, for Aerospace Applications):

For applications requiring validation against launch conditions, subject the test fixture with

the installed gasket to a specified vibration profile at ambient temperature.[19][20]

Following vibration testing, repeat the entire cryogenic thermal cycling and leak testing

procedure (Steps 2-4) to determine if the seal's integrity was compromised.[19]

Data Analysis:

Plot the measured leak rates against temperature and cycle number.

Compare the pre- and post-test leak rates at ambient temperature to evaluate the effect of

thermal cycling and/or vibration.

Determine if the gasket meets the maximum allowable leak rate for the intended application.
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Caption: Logical flow from PCTFE's structure to its cryogenic sealing performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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